1-(4-fluorobenzoyl)-N,N-dipropyl-4-piperidinecarboxamide

• IUPAC Name: 1-(4-fluorobenzoyl)-N,N-dipropylpiperidine-4-carboxamide
• InChI: InChI=1S/C19H27FN2O2/c1-3-11-21(12-4-2)19(24)16-9-13-22(14-10-16)18(23)15-5-7-17(20)8-6-15/h5-8,16H,3-4,9-14H2,1-2H3
• InChI Key: ZAKCQQHKQAVRKJ-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CCC)C(=O)C1CCN(CC1)C(=O)C2=CC=C(C=C2)F
• Molecular Formula: C19H27FN2O2
• Molecular Weight: 334.4 g/mol

Description

1-(4-fluorobenzoyl)-N,N-dipropyl-4-piperidinecarboxamide, also known as FUB-APINACA, is a synthetic cannabinoid compound that has gained attention in the scientific research community due to its potential therapeutic applications. Additionally, this paper will list future directions for further research on this compound.

Mechanism of Action

1-(4-fluorobenzoyl)-N,N-dipropyl-4-piperidinecarboxamide acts on the endocannabinoid system, specifically targeting the CB1 receptor. It functions as a full agonist, meaning it binds to the receptor and activates it to its full potential. This activation results in the release of neurotransmitters such as dopamine and serotonin, which are responsible for the compound's psychoactive effects.
Biochemical and Physiological Effects
1-(4-fluorobenzoyl)-N,N-dipropyl-4-piperidinecarboxamide has been shown to have similar effects to other synthetic cannabinoids, including euphoria, relaxation, and altered perception. It has also been found to have analgesic properties, making it a potential treatment for chronic pain. However, 1-(4-fluorobenzoyl)-N,N-dipropyl-4-piperidinecarboxamide has been associated with adverse effects such as tachycardia, hypertension, and respiratory depression.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(4-fluorobenzoyl)-N,N-dipropyl-4-piperidinecarboxamide in lab experiments is its potency. It is highly effective at activating the CB1 receptor, making it a useful tool for studying the endocannabinoid system. However, its adverse effects and potential for abuse make it a challenging compound to work with, and caution must be exercised when handling and administering it.

Future Directions

Future research on 1-(4-fluorobenzoyl)-N,N-dipropyl-4-piperidinecarboxamide could focus on its potential therapeutic applications, particularly in the treatment of chronic pain and drug addiction. Additionally, further studies could investigate the compound's mechanism of action and its effects on other systems in the body. Finally, research could explore the development of safer and more effective synthetic cannabinoids that could be used in medical settings.
Conclusion
In conclusion, 1-(4-fluorobenzoyl)-N,N-dipropyl-4-piperidinecarboxamide is a synthetic cannabinoid compound that has gained attention in the scientific research community due to its potential therapeutic applications. Its potency and ability to activate the CB1 receptor make it a useful tool for studying the endocannabinoid system, but caution must be exercised due to its adverse effects and potential for abuse. Future research on 1-(4-fluorobenzoyl)-N,N-dipropyl-4-piperidinecarboxamide could focus on its potential therapeutic applications, mechanism of action, and the development of safer and more effective synthetic cannabinoids.

Scientific Research Applications

1-(4-fluorobenzoyl)-N,N-dipropyl-4-piperidinecarboxamide has been studied for its potential therapeutic applications in the treatment of various medical conditions such as chronic pain, anxiety, and depression. It has also been investigated as a potential treatment for drug addiction and withdrawal symptoms.